2-Amino-3-(5-chloro-1-benzothiophen-3-yl)propanoic acid
Overview
Description
2-Amino-3-(5-chloro-1-benzothiophen-3-yl)propanoic acid is an alpha-amino acid . It has a molecular formula of C11H10ClNO2S .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the canonical SMILES string:C1=CC2=C (C=C1Cl)C (=CS2)CC (C (=O)O)N . This compound has a molecular weight of 255.72 g/mol . Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 255.72 g/mol, a topological polar surface area of 91.6 Ų, a heavy atom count of 16, and a complexity of 277 .Scientific Research Applications
Fluorescence Derivatisation of Amino Acids : A study by Frade et al. (2007) explored the use of similar amino acid derivatives for fluorescence derivatisation, finding them suitable for biological assays due to their strong fluorescence and good quantum yields, particularly beneficial in biological contexts (Frade, Barros, Moura, & Gonçalves, 2007).
Enhancing Reactivity in Material Science : Trejo-Machin et al. (2017) researched phloretic acid, a compound structurally related to 2-Amino-3-(5-chloro-1-benzothiophen-3-yl)propanoic acid, to enhance the reactivity of molecules in material science, particularly in the formation of polybenzoxazine, indicating potential applications in developing sustainable materials (Trejo-Machin, Verge, Puchot, & Quintana, 2017).
Antimicrobial Activity of Derivatives : A study by Mickevičienė et al. (2015) synthesized derivatives of similar compounds, demonstrating good antimicrobial activity against various microorganisms, suggesting potential applications in developing new antimicrobial agents (Mickevičienė, Baranauskaitė, Kantminienė, Stasevych, Komarovska-Porokhnyavets, & Novikov, 2015).
Functional Modification of Polymers : Aly and El-Mohdy (2015) researched the modification of polymers through condensation with various amine compounds, including derivatives of this compound, which could lead to polymers with enhanced biological activities, useful in medical applications (Aly & El-Mohdy, 2015).
Synthesis and Antitumor Activity : Patel and Agravat (2007) utilized similar compounds in the synthesis of new pyridine derivatives, which were screened for antibacterial and antifungal activities, indicating the potential for developing new antitumor agents (Patel & Agravat, 2007).
Platinum Complexes for Antiproliferative Activity : Riccardi et al. (2019) explored the synthesis of new platinum complexes using an alanine-based amino acid derivative, exhibiting potential dual action for cancer treatment due to their DNA binding and antiproliferative properties (Riccardi, Capasso, Rozza, Platella, Montesarchio, Di Gaetano, Marzo, Pratesi, Messori, Roviello, & Musumeci, 2019).
Properties
IUPAC Name |
2-amino-3-(5-chloro-1-benzothiophen-3-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2S/c12-7-1-2-10-8(4-7)6(5-16-10)3-9(13)11(14)15/h1-2,4-5,9H,3,13H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXBRBQZLKTWTHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=CS2)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10330148 |
Source
|
| Record name | 2-amino-3-(5-chloro-1-benzothiophen-3-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10330148 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23906-28-7 |
Source
|
| Record name | 2-amino-3-(5-chloro-1-benzothiophen-3-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10330148 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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